3-Hydroxy Simvastatin
3-Hydroxy Simvastatin
Brand Name:
Vulcanchem
CAS No.:
134523-09-4
VCID:
VC0151389
InChI:
InChI=1S/C25H38O6/c1-6-24(3,4)23(28)31-20-14-25(5,29)13-16-8-7-15(2)19(22(16)20)10-9-18-11-17(26)12-21(27)30-18/h7-8,13,15,17-20,22,26,29H,6,9-12,14H2,1-5H3
SMILES:
CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)(C)O
Molecular Formula:
C25H38O6
Molecular Weight:
434.6 g/mol
3-Hydroxy Simvastatin
CAS No.: 134523-09-4
Cat. No.: VC0151389
Molecular Formula: C25H38O6
Molecular Weight: 434.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 134523-09-4 |
|---|---|
| Molecular Formula | C25H38O6 |
| Molecular Weight | 434.6 g/mol |
| IUPAC Name | [3-hydroxy-8-[2-(4-hydroxy-6-oxooxan-2-yl)ethyl]-3,7-dimethyl-2,7,8,8a-tetrahydro-1H-naphthalen-1-yl] 2,2-dimethylbutanoate |
| Standard InChI | InChI=1S/C25H38O6/c1-6-24(3,4)23(28)31-20-14-25(5,29)13-16-8-7-15(2)19(22(16)20)10-9-18-11-17(26)12-21(27)30-18/h7-8,13,15,17-20,22,26,29H,6,9-12,14H2,1-5H3 |
| Standard InChI Key | WJKSTNFUSXHVRJ-UHFFFAOYSA-N |
| SMILES | CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)(C)O |
| Canonical SMILES | CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)(C)O |
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